![molecular formula C13H15N3O2S B4648527 3-(2-methoxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide](/img/structure/B4648527.png)
3-(2-methoxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide
Description
"3-(2-methoxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide" is a compound that likely shares structural and functional similarities with a range of thiadiazole derivatives. These compounds are known for their diverse biological activities, which can include antimicrobial, anticancer, and antioxidant properties. Thiadiazoles, in general, form a critical part of medicinal chemistry due to their therapeutic potential and structural versatility.
Synthesis Analysis
The synthesis of thiadiazole derivatives often involves multistep reactions with specific reagents to introduce the thiadiazole moiety to the desired backbone structure. For example, the synthesis of related compounds involves reactions with thiadiazole precursors and various aldehydes or ketones in the presence of suitable catalysts. These processes highlight the complexity and specificity required in synthesizing such compounds (Mao-Jing Wu, 2013; Rong Wan et al., 2006).
Molecular Structure Analysis
The molecular structure of thiadiazole derivatives is characterized by the presence of a thiadiazole ring, which significantly influences the compound's physical and chemical properties. X-ray crystallography and NMR studies provide detailed insights into the arrangement of atoms within these molecules, revealing planar structures and specific angles between functional groups that are crucial for their biological activity (Rong Wan et al., 2006).
Chemical Reactions and Properties
Thiadiazole derivatives participate in a variety of chemical reactions, primarily due to the reactivity of the thiadiazole ring. These reactions include substitutions and additions, which are fundamental in modifying the compound to achieve desired biological activities. The intermolecular interactions, such as hydrogen bonding and π-π stacking, play a crucial role in the stability and reactivity of these compounds (Mao-Jing Wu, 2013).
properties
IUPAC Name |
3-(2-methoxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2S/c1-9-15-16-13(19-9)14-12(17)8-7-10-5-3-4-6-11(10)18-2/h3-6H,7-8H2,1-2H3,(H,14,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSCVAQSKXAUTPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)CCC2=CC=CC=C2OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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